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Introduction

1-Bromo-4-ethyl-2-nitrobenzene is a substituted aromatic compound with significant
applications in organic synthesis, particularly as a versatile intermediate in the development of
pharmaceuticals and agrochemicals. Its molecular structure, featuring a benzene ring
functionalized with a bromine atom, an ethyl group, and a nitro group, provides multiple
reaction sites for constructing more complex molecules. This guide offers a comprehensive
overview of its chemical properties, synthesis, characterization, and safe handling protocols,
tailored for researchers and professionals in the chemical and pharmaceutical sciences.

The precise molecular weight of 1-Bromo-4-ethyl-2-nitrobenzene is a fundamental parameter
for stoichiometric calculations in synthesis and for accurate mass determination in analytical
procedures. The molecular formula is CBH8BrNO2.[1][2] Based on the atomic weights of its
constituent elements (Carbon: 12.011 u, Hydrogen: 1.008 u, Bromine: 79.904 u, Nitrogen:
14.007 u, Oxygen: 15.999 u), the calculated molecular weight is approximately 230.06 g/mol .
[1]

Physicochemical Properties

A thorough understanding of the physicochemical properties of 1-Bromo-4-ethyl-2-
nitrobenzene is essential for its application in research and development. These properties
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dictate its behavior in various chemical transformations and analytical separations.

Property Value Source
Molecular Formula C8H8BrNO2 [11[2]
Molecular Weight 230.06 g/mol [1]

CAS Number 161988-89-2 [3]
Alternate CAS Number 10342-66-2 [2][4]

Not explicitly stated, though
Appearance related compounds are often

crystalline solids.

Soluble in common organic
Solubility solvents like dichloromethane [51[6]

and ethyl acetate.

Synthesis of 1-Bromo-4-ethyl-2-nitrobenzene

The synthesis of 1-Bromo-4-ethyl-2-nitrobenzene typically involves the nitration of a
substituted bromobenzene or the bromination of a substituted nitrobenzene. The choice of
synthetic route depends on the availability of starting materials and the desired regioselectivity.

Synthetic Workflow Diagram
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Caption: Synthetic workflow for the bromination of 1-ethyl-4-nitrobenzene.

Experimental Protocol: Bromination of 1-Ethyl-4-
nitrobenzene

This protocol describes the synthesis of the regioisomer, 2-bromo-1-ethyl-4-nitrobenzene,
which provides insight into a common synthetic strategy for this class of compounds.[6]

Materials:

e 1-Ethyl-4-nitrobenzene (4.0 g, 26.4 mmol)
 Silver sulfate (8.18 g, 26.4 mmol)

e Concentrated sulfuric acid (24 mL)

o Water (2.8 mL)

e Bromine (4.23 g, 26.4 mmol)

e 10% Sodium hydrogen sulfite solution

o Ethyl acetate

e Sodium sulfate (Na2S04)

Procedure:

To a mixture of 1-ethyl-4-nitrobenzene, silver sulfate, concentrated sulfuric acid, and water,
add bromine dropwise at ambient temperature.

« Stir the mixture for 4 hours at ambient temperature after the addition is complete.
e Pour the reaction mixture into a 10% sodium hydrogen sulfite solution (150 mL).
o Extract the aqueous layer with ethyl acetate (3 x 300 mL).

» Dry the combined organic extracts over sodium sulfate.
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« Concentrate the solvent under vacuum to yield the product.

Rationale: The use of silver sulfate facilitates the bromination by acting as a halogen carrier,

enhancing the electrophilicity of bromine. The sulfuric acid serves as both a solvent and a

catalyst. The sodium hydrogen sulfite quench is necessary to neutralize any remaining

bromine.

Analytical Characterization

The identity and purity of 1-Bromo-4-ethyl-2-nitrobenzene are confirmed through a

combination of spectroscopic and chromatographic techniques.
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Caption: Logical flow for the analytical characterization of the product.

Spectroscopic and Chromatographic Methods

Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR and 3C NMR are crucial for
elucidating the molecular structure. For a related isomer, 2-bromo-1-ethyl-4-nitrobenzene,
the IH NMR spectrum shows characteristic signals for the ethyl group (a triplet and a quartet)
and distinct aromatic protons.[6]

Mass Spectrometry (MS): MS is used to determine the molecular weight. The mass
spectrum of the parent compound, 1-(2-bromoethyl)-4-nitrobenzene, shows a molecular ion
peak corresponding to its molecular weight.[7]

High-Performance Liquid Chromatography (HPLC): HPLC is employed to assess the purity
of the synthesized compound. A reverse-phase HPLC method using an acetonitrile/water
mobile phase can effectively separate the target compound from impurities.[8]

Infrared (IR) Spectroscopy: IR spectroscopy helps to identify the functional groups present.
The spectrum would be expected to show characteristic absorption bands for the C-Br, C-N,
and N-O (from the nitro group) bonds. The IR spectrum of a related compound, 2-(2-azido-1-
(2-(2-azidoethoxy)ethoxy)ethyl)-4-bromo-1-nitrobenzene, displays peaks for the nitro group.

[9]

Safety and Handling

1-Bromo-4-ethyl-2-nitrobenzene and related nitroaromatic compounds should be handled

with care due to their potential toxicity.

General Handling Precautions:

Work in a well-ventilated area or a chemical fume hood.[10][11]

Avoid contact with skin, eyes, and clothing by wearing appropriate personal protective
equipment (PPE), including gloves, safety glasses, and a lab coat.[10][12]

Prevent inhalation of dust or vapors.[10][11]
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» Store in a cool, dry, and well-ventilated area in a tightly closed container, away from
incompatible substances.[10][13]

First Aid Measures:

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing.[10]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes.[10]

Inhalation: Remove the individual to fresh air. If breathing is difficult, administer oxygen.[10]

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical
attention.[10]

Conclusion

This technical guide provides a detailed overview of 1-Bromo-4-ethyl-2-nitrobenzene,
focusing on its molecular weight, physicochemical properties, synthesis, and analytical
characterization. The provided protocols and safety information are intended to support
researchers and drug development professionals in the effective and safe utilization of this
important chemical intermediate. Adherence to established laboratory safety practices is
paramount when handling this and related chemical compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. 1-Bromo-4-ethyl-2-nitrobenzene | CBH8BrNO2 | CID 5326074 - PubChem
[pubchem.ncbi.nim.nih.gov]

e 2. 4-Bromo-1-ethyl-2-nitrobenzene | CBH8BrNO2 | CID 7566996 - PubChem
[pubchem.ncbi.nim.nih.gov]

e 3. 1-bromo-4-ethyl-2-nitroBenzene | 161988-89-2 [chemicalbook.com]

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://pim-resources.coleparmer.com/sds/12348.pdf
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA15677&PLANT=d__ALF
https://pim-resources.coleparmer.com/sds/12348.pdf
https://pim-resources.coleparmer.com/sds/12348.pdf
https://pim-resources.coleparmer.com/sds/12348.pdf
https://pim-resources.coleparmer.com/sds/12348.pdf
https://www.benchchem.com/product/b8769059?utm_src=pdf-body
https://www.benchchem.com/product/b8769059?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromo-4-ethyl-2-nitrobenzene
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromo-4-ethyl-2-nitrobenzene
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromo-1-ethyl-2-nitrobenzene
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromo-1-ethyl-2-nitrobenzene
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB33096005.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8769059?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

4. 4-Bromo-1-ethyl-2-nitrobenzene | CymitQuimica [cymitquimica.com]

5. 4-bromo-1-ethyl-2-nitrobenzene synthesis - chemicalbook [chemicalbook.com]
6. 2-broMo-1-ethyl-4-nitrobenzene synthesis - chemicalbook [chemicalbook.com]
7. Benzene, 1-(2-bromoethyl)-4-nitro- [webbook.nist.gov]

8. 1-Bromo-4-ethylbenzene | SIELC Technologies [sielc.com]

9. pubs.acs.org [pubs.acs.org]

10. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

11. dl.novachem.com.au [dl.novachem.com.aul]

12. fishersci.com [fishersci.com]

13. assets.thermofisher.cn [assets.thermofisher.cn]

To cite this document: BenchChem. [1-Bromo-4-ethyl-2-nitrobenzene molecular weight].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8769059#1-bromo-4-ethyl-2-nitrobenzene-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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